Cas no 2097901-36-3 (1-(6-cyclopropylpyridazin-3-yl)-N-(2,3-dihydro-1,4-benzodioxin-6-yl)piperidine-4-carboxamide)
1-(6-cyclopropylpyridazin-3-yl)-N-(2,3-dihydro-1,4-benzodioxin-6-yl)piperidine-4-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- 1-(6-cyclopropylpyridazin-3-yl)-N-(2,3-dihydro-1,4-benzodioxin-6-yl)piperidine-4-carboxamide
-
- Inchi: 1S/C21H24N4O3/c26-21(22-16-3-5-18-19(13-16)28-12-11-27-18)15-7-9-25(10-8-15)20-6-4-17(23-24-20)14-1-2-14/h3-6,13-15H,1-2,7-12H2,(H,22,26)
- InChI Key: CRQFTQGOFBYZCQ-UHFFFAOYSA-N
- SMILES: O=C(C1CCN(C2=CC=C(C3CC3)N=N2)CC1)NC1C=CC2=C(C=1)OCCO2
Computed Properties
- Exact Mass: 380.18484064 g/mol
- Monoisotopic Mass: 380.18484064 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 28
- Rotatable Bond Count: 4
- Complexity: 550
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 380.4
- XLogP3: 1.9
- Topological Polar Surface Area: 76.6
1-(6-cyclopropylpyridazin-3-yl)-N-(2,3-dihydro-1,4-benzodioxin-6-yl)piperidine-4-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6564-4540-2μmol |
1-(6-cyclopropylpyridazin-3-yl)-N-(2,3-dihydro-1,4-benzodioxin-6-yl)piperidine-4-carboxamide |
2097901-36-3 | 2μmol |
$85.5 | 2023-09-08 | ||
| Life Chemicals | F6564-4540-5μmol |
1-(6-cyclopropylpyridazin-3-yl)-N-(2,3-dihydro-1,4-benzodioxin-6-yl)piperidine-4-carboxamide |
2097901-36-3 | 5μmol |
$94.5 | 2023-09-08 | ||
| Life Chemicals | F6564-4540-10μmol |
1-(6-cyclopropylpyridazin-3-yl)-N-(2,3-dihydro-1,4-benzodioxin-6-yl)piperidine-4-carboxamide |
2097901-36-3 | 10μmol |
$103.5 | 2023-09-08 | ||
| Life Chemicals | F6564-4540-20μmol |
1-(6-cyclopropylpyridazin-3-yl)-N-(2,3-dihydro-1,4-benzodioxin-6-yl)piperidine-4-carboxamide |
2097901-36-3 | 20μmol |
$118.5 | 2023-09-08 | ||
| Life Chemicals | F6564-4540-1mg |
1-(6-cyclopropylpyridazin-3-yl)-N-(2,3-dihydro-1,4-benzodioxin-6-yl)piperidine-4-carboxamide |
2097901-36-3 | 1mg |
$81.0 | 2023-09-08 | ||
| Life Chemicals | F6564-4540-2mg |
1-(6-cyclopropylpyridazin-3-yl)-N-(2,3-dihydro-1,4-benzodioxin-6-yl)piperidine-4-carboxamide |
2097901-36-3 | 2mg |
$88.5 | 2023-09-08 | ||
| Life Chemicals | F6564-4540-3mg |
1-(6-cyclopropylpyridazin-3-yl)-N-(2,3-dihydro-1,4-benzodioxin-6-yl)piperidine-4-carboxamide |
2097901-36-3 | 3mg |
$94.5 | 2023-09-08 | ||
| Life Chemicals | F6564-4540-4mg |
1-(6-cyclopropylpyridazin-3-yl)-N-(2,3-dihydro-1,4-benzodioxin-6-yl)piperidine-4-carboxamide |
2097901-36-3 | 4mg |
$99.0 | 2023-09-08 | ||
| Life Chemicals | F6564-4540-5mg |
1-(6-cyclopropylpyridazin-3-yl)-N-(2,3-dihydro-1,4-benzodioxin-6-yl)piperidine-4-carboxamide |
2097901-36-3 | 5mg |
$103.5 | 2023-09-08 | ||
| Life Chemicals | F6564-4540-10mg |
1-(6-cyclopropylpyridazin-3-yl)-N-(2,3-dihydro-1,4-benzodioxin-6-yl)piperidine-4-carboxamide |
2097901-36-3 | 10mg |
$118.5 | 2023-09-08 |
1-(6-cyclopropylpyridazin-3-yl)-N-(2,3-dihydro-1,4-benzodioxin-6-yl)piperidine-4-carboxamide Related Literature
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
Additional information on 1-(6-cyclopropylpyridazin-3-yl)-N-(2,3-dihydro-1,4-benzodioxin-6-yl)piperidine-4-carboxamide
1-(6-Cyclopropylpyridazin-3-yl)-N-(2,3-dihydro-1,4-benzodioxin-6-yl)piperidine-4-carboxamide: A Comprehensive Overview
The compound 1-(6-cyclopropylpyridazin-3-yl)-N-(2,3-dihydro-1,4-benzodioxin-6-yl)piperidine-4-carboxamide (CAS No. 2097901-36-3) is a highly specialized organic molecule with significant potential in various fields of research and application. This compound is characterized by its complex structure, which includes a piperidine ring substituted with a carboxamide group and a pyridazine moiety containing a cyclopropyl substituent. The presence of these functional groups and heterocyclic rings makes this compound a promising candidate for exploring novel chemical reactions and biological activities.
Recent studies have highlighted the importance of heterocyclic compounds like pyridazine derivatives in drug discovery and materials science. The pyridazine ring, being an electron-deficient aromatic system, exhibits unique reactivity and stability, making it an attractive component for designing bioactive molecules. In this compound, the cyclopropyl group attached to the pyridazine ring further enhances its structural complexity and potential for stereochemical interactions. This feature has been shown to play a critical role in modulating the pharmacokinetic properties of similar compounds.
The piperidine ring in this molecule serves as a versatile platform for functionalization. Piperidine derivatives are known for their ability to act as hydrogen bond donors and acceptors, which are essential for molecular recognition and binding in biological systems. The carboxamide group attached to the piperidine ring adds another layer of functionality, enabling this compound to participate in amide bond formation—a key reaction in organic synthesis and biochemistry.
One of the most intriguing aspects of this compound is its potential application in drug delivery systems. The combination of the benzodioxin moiety (a derivative of benzene with two oxygen atoms) and the piperidine ring creates a structure that can potentially interact with biological membranes or serve as a scaffold for attaching targeting ligands. Recent research has demonstrated that such structures can enhance the bioavailability of drugs by improving their solubility and permeability.
In terms of synthesis, this compound represents a challenging yet rewarding target for organic chemists. The construction of the cyclopropylpyridazine fragment requires precise control over regioselectivity and stereochemistry. Advanced methodologies such as transition-metal-catalyzed cyclizations or tandem reactions have been employed to achieve high yields and purity in its preparation. These synthetic strategies not only highlight the ingenuity of modern organic chemistry but also pave the way for the development of related compounds with diverse functionalities.
From a biological standpoint, this compound has shown promise in preliminary assays targeting enzyme inhibition and receptor modulation. For instance, studies have indicated that it may inhibit certain kinases involved in cellular signaling pathways—a property that could be exploited in the treatment of cancer or inflammatory diseases. Additionally, its ability to modulate ion channels suggests potential applications in neuropharmacology.
The integration of computational chemistry tools has further enriched our understanding of this compound's properties. Quantum mechanical calculations have provided insights into its electronic structure and reactivity patterns, while molecular docking studies have revealed potential binding modes with target proteins. These computational approaches complement experimental findings and accelerate the discovery process by predicting optimal conditions for synthesis and testing.
Looking ahead, the development of green chemistry practices presents an exciting opportunity for optimizing the synthesis of this compound. By adopting catalytic methods or using renewable feedstocks, chemists can reduce the environmental footprint associated with its production while maintaining high-quality standards. Such sustainable approaches align with global efforts to promote eco-friendly chemical manufacturing.
In conclusion, 1-(6-cyclopropylpyridazin-3-yl)-N-(2,3-dihydro-1,4-benzodioxin-6-yl)piperidine-4-carboxamide (CAS No. 2097901-36-) stands at the intersection of cutting-edge organic synthesis and innovative drug discovery. Its unique structure offers a wealth of opportunities for exploring new chemical reactions and biological activities. As research continues to uncover its full potential, this compound is poised to make significant contributions to both academic research and industrial applications.
2097901-36-3 (1-(6-cyclopropylpyridazin-3-yl)-N-(2,3-dihydro-1,4-benzodioxin-6-yl)piperidine-4-carboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)